Cas no 2228406-51-5 (2,6-dimethyl-4-(morpholin-2-yl)phenol)

• Product Name: 2,6-dimethyl-4-(morpholin-2-yl)phenol
• CAS No: 2228406-51-5
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6558272
• PubChem ID: 165687360
• Update Time: 2025-10-29

2,6-dimethyl-4-(morpholin-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethyl-4-(morpholin-2-yl)phenol
• 2228406-51-5
• EN300-1801970

• Inchi： 1S/C12H17NO2/c1-8-5-10(6-9(2)12(8)14)11-7-13-3-4-15-11/h5-6,11,13-14H,3-4,7H2,1-2H3
• InChI Key： CWARDNNAEATAGC-UHFFFAOYSA-N
• SMILES： O1CCNCC1C1C=C(C)C(=C(C)C=1)O

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.5Ų

Additional information on 2,6-dimethyl-4-(morpholin-2-yl)phenol

Comprehensive Overview of 2,6-dimethyl-4-(morpholin-2-yl)phenol (CAS No. 2228406-51-5): Properties, Applications, and Innovations

The compound 2,6-dimethyl-4-(morpholin-2-yl)phenol (CAS No. 2228406-51-5) is a structurally unique phenolic derivative that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework combines a morpholine ring with a dimethyl-substituted phenol, making it a versatile intermediate for drug discovery and material science. This article delves into its properties, synthesis, and emerging applications while addressing trending topics like green chemistry, AI-driven molecular design, and sustainable synthesis.

Chemically, 2,6-dimethyl-4-(morpholin-2-yl)phenol features a phenolic hydroxyl group adjacent to a morpholine moiety, which enhances its solubility and reactivity. The presence of methyl groups at the 2- and 6-positions sterically influences its interactions, a feature exploited in catalysis and polymer stabilization. Researchers often search for "morpholine derivatives in drug design" or "phenolic antioxidants 2024," reflecting its relevance in modern applications.

In pharmaceuticals, this compound is explored for its potential as a bioactive scaffold. Recent studies highlight its role in modulating enzyme activity, particularly in neurodegenerative and inflammatory pathways. Queries like "phenolic compounds for neuroprotection" align with its investigational use in central nervous system (CNS) therapeutics. Its morpholine component is also pivotal in improving blood-brain barrier permeability, a hot topic in drug delivery optimization.

From a synthetic perspective, 2,6-dimethyl-4-(morpholin-2-yl)phenol is synthesized via Pd-catalyzed coupling or microwave-assisted reactions, methods trending under "sustainable organic synthesis." The compound’s stability under physiological conditions makes it a candidate for high-throughput screening libraries, a frequent search term in AI-aided drug discovery platforms.

Industrial applications include its use as a stabilizer in polymers and coatings, where its antioxidant properties mitigate degradation. Searches for "non-toxic polymer additives" resonate here, as industries shift toward eco-friendly alternatives. Additionally, its fluorescence properties are under investigation for sensing technologies, linking to popular queries like "organic sensors for environmental monitoring."

Future directions for CAS No. 2228406-51-5 involve computational modeling to predict novel derivatives, a trend fueled by machine learning in chemistry. As demand grows for "multifunctional chemical building blocks," this compound’s adaptability positions it as a key player in next-generation research. Its dual functionality—combining phenolic and morpholine traits—exemplifies the convergence of medicinal chemistry and material science.

In summary, 2,6-dimethyl-4-(morpholin-2-yl)phenol bridges traditional chemistry and cutting-edge innovation. Its multifaceted applications, from drug development to sustainable materials, align with global trends toward precision medicine and green manufacturing. By addressing high-search-volume topics like "morpholine pharmacology" and "phenolic compound applications," this overview underscores its scientific and commercial potential.